Cas no 29921-56-0 (8-acetamidonaphthalen-2-yl acetate)
29921-56-0 structure
Product Name:8-acetamidonaphthalen-2-yl acetate
CAS No:29921-56-0
MF:C14H13NO3
MW:243.257923841476
CID:915818
PubChem ID:53430956
Update Time:2025-04-19
8-acetamidonaphthalen-2-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- 8-acetamidonaphthalen-2-yl acetate
- (8-acetamidonaphthalen-2-yl) acetate
- 7-acetoxy-1-acetylamino-naphthalene
- 7-Acetoxy-1-acetylamino-naphthalin
- 8-Acetamino-2-acetoxy-naphthalin
- DTXSID50700280
- 29921-56-0
- AB44715
-
- Inchi: 1S/C14H13NO3/c1-9(16)15-14-5-3-4-11-6-7-12(8-13(11)14)18-10(2)17/h3-8H,1-2H3,(H,15,16)
- InChI Key: ZJRDCIAHXPSCHO-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC2=CC=CC(=C2C=1)NC(C)=O
Computed Properties
- Exact Mass: 243.09000
- Monoisotopic Mass: 243.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.40000
- LogP: 2.79650
8-acetamidonaphthalen-2-yl acetate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
29921-56-0 (8-acetamidonaphthalen-2-yl acetate) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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